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Compound of Interest

Compound Name: 2-Amino-5-iodo-4-methylpyridine

Cat. No.: B1285552 Get Quote

An established protocol for the synthesis of 2-Amino-5-iodo-4-methylpyridine involves the

direct iodination of 2-Amino-4-methylpyridine. This method is favored for its straightforward

procedure and use of readily available and environmentally benign reagents. The resulting

compound is a valuable building block in the development of pharmaceuticals and

agrochemicals, serving as a key intermediate in the synthesis of more complex biologically

active molecules.[1]

Synthesis Data Summary
The following table outlines the typical quantitative parameters for the synthesis of 2-Amino-5-
iodo-4-methylpyridine via direct iodination.
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Parameter Value

Starting Material 2-Amino-4-methylpyridine

Iodinating Agent Iodine (I₂)

Oxidizing Agent 30% Hydrogen Peroxide (H₂O₂)

Solvent Water

Molar Ratio (Substrate:I₂:H₂O₂) 1 : 1.1 : 0.8 (Typical)

Reaction Temperature 80-90°C

Reaction Time 4-5 hours

Typical Yield 80-85%

Purity (by HPLC) >99%

Experimental Protocol
This protocol is adapted from a similar synthesis of 2-amino-5-iodopyridine.[2]

1. Reaction Setup:

In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a

condenser, and a thermometer, add 200 mL of water.

Add 10.8 g (0.1 mol) of 2-Amino-4-methylpyridine to the flask. Stir the mixture at room

temperature until the starting material is completely dissolved.

2. Iodination:

While stirring, begin to heat the solution. When the temperature reaches 80°C, start adding

27.9 g (0.11 mol) of iodine in 3-5 portions over a period of 30 minutes.

Maintain the reaction temperature between 80-90°C.

After the complete addition of iodine, keep the mixture stirring at this temperature for 2

hours.
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3. Oxidation and Reaction Completion:

After 2 hours, slowly add 9.1 mL (0.08 mol) of 30% hydrogen peroxide dropwise to the

reaction mixture.

Continue to stir the mixture at 80-90°C for an additional 2-3 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

4. Work-up and Purification:

Once the reaction is complete, heat the mixture to reflux (approximately 100°C) for 20-30

minutes.

Cool the reaction mixture to below 10°C in an ice bath. A precipitate will form.

Filter the solid product using a Buchner funnel.

Wash the filter cake with a small amount of ice-cold water.

Dry the collected solid under vacuum to obtain 2-Amino-5-iodo-4-methylpyridine as a light-

yellow crystalline solid.

Synthesis Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1285552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-Amino-5-iodo-4-methylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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